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Compound of Interest

Compound Name: Methoxydiphenylphosphine

Cat. No.: B1580884 Get Quote

Methoxydiphenylphosphine, also known as methyl diphenylphosphinite, is a colorless to pale

yellow liquid with the chemical formula C₁₃H₁₃OP.[2][3] Its molecular structure, featuring a

phosphorus atom bonded to two phenyl groups and a methoxy group, imparts specific

reactivity that is crucial to its utility as a ligand in coordination chemistry.[1] However, this

structure also dictates its hazard profile.

Property Value Source

Molecular Formula C₁₃H₁₃OP PubChem[4]

Molecular Weight 216.22 g/mol Chem-Impex[2]

Appearance
Colorless to slightly yellow

liquid
Chem-Impex[2]

Density 1.10 g/mL Chem-Impex[2]

CAS Number 4020-99-9 Chem-Impex[2]

The lone pair of electrons on the phosphorus atom makes methoxydiphenylphosphine
susceptible to oxidation, particularly when in solution.[5] This reactivity is a key consideration

for its proper storage and handling to prevent degradation and the formation of the

corresponding phosphine oxide. While considered "air-stable" as a solid for short periods, it is

best practice to handle it under an inert atmosphere, especially when preparing solutions or

setting up reactions.[5]
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Methoxydiphenylphosphine is known to be reactive with strong acids, bases, and oxidizing

agents.[1] It is crucial to avoid contact with these materials to prevent vigorous and potentially

hazardous reactions.

Hazard Identification and Risk Assessment
The primary hazards associated with methoxydiphenylphosphine are irritation to the skin,

eyes, and respiratory system.[4]

Skin Irritation (H315): Causes skin irritation.[4]

Serious Eye Irritation (H319): Causes serious eye irritation.[4]

Respiratory Irritation (H335): May cause respiratory irritation.[4]

These classifications necessitate the use of appropriate personal protective equipment (PPE)

and engineering controls to minimize exposure. A thorough risk assessment should be

conducted before any new procedure involving this compound.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
The selection and proper use of PPE are critical for minimizing exposure to

methoxydiphenylphosphine. A comprehensive PPE protocol should be mandatory for all

personnel handling this compound.[6]

Eye and Face Protection
Safety Goggles: ANSI Z87.1-compliant chemical safety goggles are mandatory to protect

against splashes.[7]

Face Shield: A full face shield should be worn over safety goggles, especially when handling

larger quantities or when there is a significant splash risk.[6]

Hand Protection
Chemical-Resistant Gloves: Due to the risk of skin irritation, appropriate chemical-resistant

gloves are essential. Nitrile gloves are a common choice for handling many chemicals and
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offer good resistance to a range of solvents.[8][9] However, it is crucial to consult a glove

compatibility chart for specific chemicals and exposure times.[10][11] For prolonged or

immersive contact, heavier-duty gloves may be necessary. Always inspect gloves for any

signs of degradation before use.[7]

Body Protection
Laboratory Coat: A flame-retardant lab coat should be worn to protect skin and clothing from

contamination.[6]

Chemical-Resistant Apron: For procedures with a higher risk of splashes, a chemical-

resistant apron worn over the lab coat provides an additional layer of protection.

Respiratory Protection
Fume Hood: All handling of methoxydiphenylphosphine that may generate vapors or

aerosols should be conducted in a certified chemical fume hood to minimize inhalation

exposure.[6]

Respirator: In situations where engineering controls are not sufficient to maintain exposure

below permissible limits, a NIOSH-approved respirator with appropriate cartridges for

organic vapors should be used.[12][13] A full-face respirator offers both respiratory and eye

protection.

Personal Protective Equipment (PPE) Protocol

Eye Protection
(Goggles & Face Shield)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat & Apron)

Respiratory Protection
(Fume Hood/Respirator)

Handling Methoxydiphenylphosphine Fig 1: Core PPE components for handling methoxydiphenylphosphine.
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Fig 1: Core PPE components for handling methoxydiphenylphosphine.
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Adherence to strict handling and storage procedures is essential to maintain the integrity of

methoxydiphenylphosphine and ensure a safe laboratory environment.

Handling
Work in a Controlled Environment: All manipulations of methoxydiphenylphosphine should

be performed in a well-ventilated chemical fume hood.[6]

Inert Atmosphere Techniques: For preparing solutions or conducting reactions, the use of a

glovebox or Schlenk line is highly recommended to prevent oxidation.[5][14] Solvents should

be thoroughly degassed before use.[5]

Avoid Inhalation, Ingestion, and Contact: Do not breathe dust, vapor, mist, or gas. Avoid

contact with skin and eyes.[15]

Use Appropriate Glassware: Ensure all glassware is clean and dry before use. For air-

sensitive techniques, oven-dry glassware and cool under an inert atmosphere.[16]

Transferring the Reagent: Use a syringe or cannula for transferring the liquid under an inert

atmosphere to minimize exposure to air.[16][17]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[15]

Inert Atmosphere: For long-term storage, it is advisable to store

methoxydiphenylphosphine under an inert atmosphere (e.g., nitrogen or argon) to prevent

degradation.[5]

Temperature: Store in a cool place.

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[15]
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Storage Best Practices

Tightly Sealed
Container

Inert Atmosphere
(Nitrogen or Argon)

Cool, Dry,
Well-Ventilated Area

Away from Incompatible
Materials

Fig 2: Key considerations for the safe storage of methoxydiphenylphosphine.
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Fig 2: Key considerations for the safe storage of methoxydiphenylphosphine.

Emergency Procedures: Preparedness and
Response
In the event of an emergency, a swift and informed response is crucial. All laboratory personnel

should be familiar with these procedures and the location of emergency equipment.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[18][19] Seek immediate medical attention.
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Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[18][20] Seek medical attention if irritation

develops or persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting.[20] Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[21]

Spill and Leak Procedures
The response to a spill will depend on its size and location. For any significant spill, or if you

are unsure, evacuate the area and contact your institution's Environmental Health and Safety

(EHS) department.[22][23]

For a small, manageable spill:

Alert Personnel: Immediately alert others in the vicinity.

Don Appropriate PPE: Ensure you are wearing the appropriate PPE, including respiratory

protection if necessary.

Contain the Spill: Use an inert absorbent material such as vermiculite, sand, or cat litter to

contain the spill.[3][24]

Absorb the Spill: Carefully work the absorbent material from the outside of the spill inwards

to absorb the liquid.[24]

Collect the Waste: Scoop the absorbed material into a labeled, sealable container for

hazardous waste.[24]

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol or

ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

Ventilate the Area: Ensure the area is well-ventilated.
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Spill Occurs

Alert Personnel & Evacuate (if necessary)

Don Appropriate PPE

Contain Spill with Absorbent Material

Absorb Liquid

Collect Waste in Labeled Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Fig 3: Step-by-step workflow for a small chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1580884?utm_src=pdf-body-img
https://www.benchchem.com/product/b1580884?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Buy Methoxydiphenylphosphine | 4020-99-9 [smolecule.com]

2. chemimpex.com [chemimpex.com]

3. hgic.clemson.edu [hgic.clemson.edu]

4. Methoxydiphenylphosphine | C13H13OP | CID 77636 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. pdf.benchchem.com [pdf.benchchem.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

8. safety.fsu.edu [safety.fsu.edu]

9. tasco-safety.com [tasco-safety.com]

10. calpaclab.com [calpaclab.com]

11. hseo.hkust.edu.hk [hseo.hkust.edu.hk]

12. research.uga.edu [research.uga.edu]

13. worksafe.qld.gov.au [worksafe.qld.gov.au]

14. pdf.benchchem.com [pdf.benchchem.com]

15. tcichemicals.com [tcichemicals.com]

16. web.mit.edu [web.mit.edu]

17. ehs.umich.edu [ehs.umich.edu]

18. Laboratory Spill Response Procedures | YSU [ysu.edu]

19. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

20. First Aid - Chemical Poisoning [moh.gov.sa]

21. redcross.org [redcross.org]

22. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]

23. Laboratory Emergency Guidance | Environmental Health and Safety | Brown University
[ehs.brown.edu]

24. acs.org [acs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.smolecule.com/products/s1891906
https://www.chemimpex.com/products/41137
https://hgic.clemson.edu/factsheet/pesticide-spill-safe-management-cleanup-guidelines/
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxydiphenylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methoxydiphenylphosphine
https://pdf.benchchem.com/1314/Technical_Support_Center_Handling_Air_Sensitive_Phosphine_Ligands_in_Palladium_Catalysis.pdf
https://pdf.benchchem.com/15137/Navigating_the_Disposal_of_Organophosphorus_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.tasco-safety.com/pages/hand-safety-info/work-gloves-glove-chemical-chart.html
https://www.calpaclab.com/glove-compatibility/
https://hseo.hkust.edu.hk/sites/default/files/2022-11/Medicom%20glove%20chem%20chart.pdf
https://research.uga.edu/docs/CSP1500/Phosphine-7803-51-2.docx
https://www.worksafe.qld.gov.au/safety-and-prevention/hazards/hazardous-exposures/phosphine-gas
https://pdf.benchchem.com/1194/Application_Notes_and_Protocols_for_Reactions_with_Air_Sensitive_Phosphines.pdf
https://www.tcichemicals.com/AU/en/sds/M1210_JP_EN.pdf
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
https://ehs.umich.edu/wp-content/uploads/2021/06/al_techbull_al134.pdf
https://ysu.edu/ehs/cmc/labsafety/guidelines/spill-response
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.moh.gov.sa/en/HealthAwareness/EducationalContent/Firstaid/Pages/005.aspx
https://www.redcross.org/take-a-class/resources/learn-first-aid/poison-exposure
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://ehs.brown.edu/lab-safety/laboratory-emergency-guidance
https://ehs.brown.edu/lab-safety/laboratory-emergency-guidance
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Understanding the Compound: Properties and
Reactivity Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580884#safety-and-handling-precautions-for-
methoxydiphenylphosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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